2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide

• Molecular Formula: C17H12ClFN2O2S
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H12ClFN2O2S/c18-12-2-1-3-14(8-12)23-9-16(22)21-17-20-15(10-24-17)11-4-6-13(19)7-5-11/h1-8,10H,9H2,(H,20,21,22)
• InChI Key: GHCQMMCSXCOSLP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)OCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F

Description

2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a thiazole derivative that has been synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. It is also thought to have an effect on the nuclear factor-kappa B (NF-κB) pathway, which plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting tumor growth. In addition, it has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit COX-2 and LOX enzymes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide. These include further investigations into its potential as a therapeutic agent for neurodegenerative diseases, the development of more potent derivatives, and the exploration of its potential as a chemopreventive agent. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide involves several steps. The first step is the condensation of 3-chlorophenol with 2-chloroacetyl chloride to form 3-chloro-2-(chloroacetyl)phenol. The second step involves the reaction of 3-chloro-2-(chloroacetyl)phenol with thiourea to form 3-chloro-2-(2-imidazolin-2-ylthio)phenol. The third step is the reaction of 3-chloro-2-(2-imidazolin-2-ylthio)phenol with 4-fluorophenyl isothiocyanate to form this compound.

Scientific Research Applications

2-(3-chlorophenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.